2-Methyl-3-(p-isopropylphenyl)propionaldehyde(Cyclamal)
2-Methyl-3-(p-isopropylphenyl)propionaldehyde(Cyclamal)
Xi-3-(4-isopropylphenyl)-2-methylpropanal, also known as cyclamen aldehyde, belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. Xi-3-(4-isopropylphenyl)-2-methylpropanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, xi-3-(4-isopropylphenyl)-2-methylpropanal is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, xi-3-(4-isopropylphenyl)-2-methylpropanal can be found in fruits and herbs and spices. This makes xi-3-(4-isopropylphenyl)-2-methylpropanal a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
103-95-7
VCID:
VC0042199
InChI:
InChI=1S/C13H18O/c1-10(2)13-6-4-12(5-7-13)8-11(3)9-14/h4-7,9-11H,8H2,1-3H3
SMILES:
CC(C)C1=CC=C(C=C1)CC(C)C=O
Molecular Formula:
C₁₃H₁₈O
Molecular Weight:
190.28 g/mol
2-Methyl-3-(p-isopropylphenyl)propionaldehyde(Cyclamal)
CAS No.: 103-95-7
Reference Standards
VCID: VC0042199
Molecular Formula: C₁₃H₁₈O
Molecular Weight: 190.28 g/mol
| CAS No. | 103-95-7 |
|---|---|
| Product Name | 2-Methyl-3-(p-isopropylphenyl)propionaldehyde(Cyclamal) |
| Molecular Formula | C₁₃H₁₈O |
| Molecular Weight | 190.28 g/mol |
| IUPAC Name | 2-methyl-3-(4-propan-2-ylphenyl)propanal |
| Standard InChI | InChI=1S/C13H18O/c1-10(2)13-6-4-12(5-7-13)8-11(3)9-14/h4-7,9-11H,8H2,1-3H3 |
| Standard InChIKey | ZFNVDHOSLNRHNN-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=C(C=C1)CC(C)C=O |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)CC(C)C=O |
| Density | 0.946-0.952 |
| Physical Description | Liquid Colourless to pale yellow liquid; Strong floral aroma |
| Description | Xi-3-(4-isopropylphenyl)-2-methylpropanal, also known as cyclamen aldehyde, belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. Xi-3-(4-isopropylphenyl)-2-methylpropanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, xi-3-(4-isopropylphenyl)-2-methylpropanal is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, xi-3-(4-isopropylphenyl)-2-methylpropanal can be found in fruits and herbs and spices. This makes xi-3-(4-isopropylphenyl)-2-methylpropanal a potential biomarker for the consumption of these food products. |
| Solubility | Soluble in most fixed oils; Insoluble in propylene glycol, glycerin, water Soluble (in ethanol) |
| Synonyms | α-Methyl-4-(1-methylethyl)benzenepropanal; p-Isopropyl-α-methyl-hydrocinnamaldehyde; 2-Methyl-3-(4-isopropylphenyl)propionaldehyde; 2-Methyl-3-(p-isopropylphenyl)propanal; 3-(4-Isopropylphenyl)-2-methylpropanal; 3-(4-Isopropylphenyl)isobutyraldehyde; |
| PubChem Compound | 517827 |
| Last Modified | Nov 11 2021 |
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